Cas no 3798-89-8 (1-Fluoro-3-phenoxybenzene)

• Product Name: 1-Fluoro-3-phenoxybenzene
• CAS No: 3798-89-8
• MF: C₁₂H₉FO
• MW: 188.197666883469
• CID: 1039016
• PubChem ID: 13584322
• Update Time: 2025-04-20

1-Fluoro-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-phenoxybenzene
• 3-Fluordiphenylether
• 3-fluorodiphenylether
• 3-Phenoxyfluorobenzene
• ACMC-209iwk
• AGN-PC-00N63Z
• Benzene, 1-fluoro-3-phenoxy-
• CTK4H9104
• m-Fluorphenylphenylaether
• m-Fluorphenyl-phenylaether
• SureCN8416223
• BS-28068
• 3-Fluorodiphenyl ether
• WQXIFDPMJPHDPE-UHFFFAOYSA-N
• DTXSID40544372
• 3798-89-8
• AKOS006335377
• AM82882
• MFCD17015805
• SCHEMBL8416223
• CS-0212364
• DB-348448

• MDL： MFCD17015805
• Inchi： 1S/C12H9FO/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H
• InChI Key： WQXIFDPMJPHDPE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.063743068g/mol
• Monoisotopic Mass: 188.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų